Cas no 71570-98-4 (Heptane,1,1,7,7-tetrachloro-)

• Product Name: Heptane,1,1,7,7-tetrachloro-
• CAS No: 71570-98-4
• MF: C₇H₁₂Cl₄
• MW: 237.982178688049
• CID: 576344
• PubChem ID: 51353
• Update Time: 2025-04-19

Heptane,1,1,7,7-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Heptane,1,1,7,7-tetrachloro-
• 1,1,7,7-tetrachloroheptane
• BRN 1921533
• SCHEMBL2568120
• 1,7-tetrachloroheptane
• DTXSID60221799
• 71570-98-4
• HEPTANE, 1,1,7,7-TETRACHLORO-

• Inchi： 1S/C7H12Cl4/c8-6(9)4-2-1-3-5-7(10)11/h6-7H,1-5H2
• InChI Key： PLTQHBFEOUUGNO-UHFFFAOYSA-N
• SMILES： ClC(CCCCCC(Cl)Cl)Cl

Computed Properties

• Exact Mass: 235.96956
• Monoisotopic Mass: 235.969311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0